(E)-N'-(4-bromobenzylidene)-2-morpholinoacetohydrazide

• IUPAC Name: N-[(E)-(4-bromophenyl)methylideneamino]-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C13H16BrN3O2/c14-12-3-1-11(2-4-12)9-15-16-13(18)10-17-5-7-19-8-6-17/h1-4,9H,5-8,10H2,(H,16,18)/b15-9+
• InChI Key: PPLKBYIQBFKCEO-OQLLNIDSSA-N
• Canonical SMILES: C1COCCN1CC(=O)NN=CC2=CC=C(C=C2)Br
• Isomeric SMILES: C1COCCN1CC(=O)N/N=C/C2=CC=C(C=C2)Br
• Molecular Formula: C13H16BrN3O2
• Molecular Weight: 326.19 g/mol

Description

(E)-N'-(4-bromobenzylidene)-2-morpholinoacetohydrazide, also known as BBMAH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BBMAH belongs to the class of hydrazide derivatives and possesses a unique molecular structure that makes it an attractive candidate for drug development.

Scientific Research Applications

Antioxidant and Antimicrobial Activities Research into the biological activities of related compounds has demonstrated their potential as antioxidants and antimicrobials. For example, various bromophenols have shown potent antioxidant activity in biochemical and cellular assays, indicating their applicability in developing natural antioxidant sources for food and pharmaceutical industries (E. K. Olsen, E. Hansen, J. Isaksson, J. H. Andersen, 2013). Moreover, some derivatives exhibit significant antimicrobial properties against a range of pathogens, highlighting their potential in antimicrobial drug development.